Cas no 537684-36-9 (1,3-Pentanediol, 2-[2-[[(1,1-dimethylethyl)dimethylsilyl]oxy]ethylidene]-, (2Z)-)

1,3-Pentanediol, 2-[2-[[(1,1-dimethylethyl)dimethylsilyl]oxy]ethylidene]-, (2Z)- structure
537684-36-9 structure
1,3-Pentanediol, 2-[2-[[(1,1-dimethylethyl)dimethylsilyl]oxy]ethylidene]-, (2Z)-
537684-36-9
C13H28O3Si
260.445125579834
6636885

1,3-Pentanediol, 2-[2-[[(1,1-dimethylethyl)dimethylsilyl]oxy]ethylidene]-, (2Z)- Properties

Names and Identifiers

    • 1,3-Pentanediol, 2-[2-[[(1,1-dimethylethyl)dimethylsilyl]oxy]ethylidene]-, (2Z)-
    • ZZXLWFFHKGZZJX-FLIBITNWSA-N
    • 1S/C13H28O3Si/c1-7-12(15)11(10-14)8-9-16-17(5,6)13(2,3)4/h8,12,14-15H,7,9-10H2,1-6H3/b11-8-
    • C(O)/C(=C/CO[Si](C(C)(C)C)(C)C)/C(O)CC

Experimental Properties

  • 332.8±42.0 °C(Predicted)
  • 14.35±0.20(Predicted)
  • 0.950±0.06 g/cm3(Predicted)

1,3-Pentanediol, 2-[2-[[(1,1-dimethylethyl)dimethylsilyl]oxy]ethylidene]-, (2Z)- Synthesis

Synthetic Circuit 1

264125-54-4 264125-54-4
179949-75-8 179949-75-8
123-38-6 123-38-6
537684-36-9 537684-36-9
91202-69-6 91202-69-6
86120-46-9 86120-46-9
Reaction Conditions
1.1 Reagents: Methyllithium ;  15 min, -30 °C
1.2 Reagents: tert-Butyllithium ;  90 min, -90 °C
1.3 2 h, -90 °C
Reference
On the construction of 2-substituted 1,4-diacetoxybutadiene moiety: application to the synthesis of (±)-caulerpenyne
Commeiras, Laurent; et al, Tetrahedron Letters, 2003, 44(11), 2311-2314

Synthetic Circuit 2

537684-35-8 537684-35-8
537684-34-7 537684-34-7
537684-36-9 537684-36-9
91202-69-6 91202-69-6
86120-46-9 86120-46-9
Reaction Conditions
1.1 Reagents: Iodine Solvents: Diethyl ether
2.1 Reagents: Methyllithium ;  15 min, -30 °C
2.2 Reagents: tert-Butyllithium ;  90 min, -90 °C
2.3 2 h, -90 °C
Reference
On the construction of 2-substituted 1,4-diacetoxybutadiene moiety: application to the synthesis of (±)-caulerpenyne
Commeiras, Laurent; et al, Tetrahedron Letters, 2003, 44(11), 2311-2314

Synthetic Circuit 3

145350-62-5 145350-62-5
18162-48-6 18162-48-6
537684-36-9 537684-36-9
91202-69-6 91202-69-6
86120-46-9 86120-46-9
Reaction Conditions
1.1 Reagents: Imidazole Solvents: Dimethylformamide
2.1 Reagents: Iodine Solvents: Diethyl ether
3.1 Reagents: Methyllithium ;  15 min, -30 °C
3.2 Reagents: tert-Butyllithium ;  90 min, -90 °C
3.3 2 h, -90 °C
Reference
On the construction of 2-substituted 1,4-diacetoxybutadiene moiety: application to the synthesis of (±)-caulerpenyne
Commeiras, Laurent; et al, Tetrahedron Letters, 2003, 44(11), 2311-2314

Synthetic Circuit 4

688-73-3 688-73-3
110-65-6 110-65-6
537684-36-9 537684-36-9
91202-69-6 91202-69-6
86120-46-9 86120-46-9
Reaction Conditions
1.1 Reagents: Azobisisobutyronitrile Solvents: Benzene ;  reflux
2.1 Reagents: Imidazole Solvents: Dimethylformamide
3.1 Reagents: Iodine Solvents: Diethyl ether
4.1 Reagents: Methyllithium ;  15 min, -30 °C
4.2 Reagents: tert-Butyllithium ;  90 min, -90 °C
4.3 2 h, -90 °C
Reference
On the construction of 2-substituted 1,4-diacetoxybutadiene moiety: application to the synthesis of (±)-caulerpenyne
Commeiras, Laurent; et al, Tetrahedron Letters, 2003, 44(11), 2311-2314

1,3-Pentanediol, 2-[2-[[(1,1-dimethylethyl)dimethylsilyl]oxy]ethylidene]-, (2Z)- Raw materials

1,3-Pentanediol, 2-[2-[[(1,1-dimethylethyl)dimethylsilyl]oxy]ethylidene]-, (2Z)- Preparation Products

1,3-Pentanediol, 2-[2-[[(1,1-dimethylethyl)dimethylsilyl]oxy]ethylidene]-, (2Z)- Related Literature

537684-36-9 (1,3-Pentanediol, 2-[2-[[(1,1-dimethylethyl)dimethylsilyl]oxy]ethylidene]-, (2Z)-) Related Products

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